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Compound of Interest

Compound Name: 1,1-Ethanediol

Cat. No.: B1196304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

1,1-Ethanediol. As 1,1-Ethanediol is the unstable hydrate of acetaldehyde, existing in

equilibrium in aqueous solutions, the disposal procedures outlined below pertain to aqueous

solutions of acetaldehyde. Adherence to these guidelines is critical for ensuring laboratory

safety and environmental protection.

I. Immediate Safety Considerations
Before handling 1,1-Ethanediol (acetaldehyde solution), ensure all appropriate personal

protective equipment (PPE) is worn. This includes safety glasses, chemical-resistant gloves

(e.g., butyl rubber), and a lab coat.[1] Work should be conducted in a well-ventilated area or

under a chemical fume hood to avoid inhalation of vapors.[2][3] Emergency eyewash stations

and safety showers must be readily accessible.[1][4]

II. Spill Management
In the event of a spill, immediate action is necessary to contain and clean the affected area.

Small Spills: For minor spills, dilute the area with water and absorb the liquid with an inert,

non-combustible material such as vermiculite, dry sand, or earth.[1][5] Do not use

combustible materials like sawdust.[5] The absorbed material should then be collected using

non-sparking tools and placed in a designated, sealed container for chemical waste.[5]
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Large Spills: For significant spills, evacuate the area and remove all sources of ignition.[1][5]

If it can be done without risk, attempt to stop the leak. Use water spray to reduce vapors.[1]

Prevent the spill from entering sewers or waterways by diking the area.[1]

III. Disposal Protocol
Waste containing 1,1-Ethanediol (acetaldehyde) must be treated as hazardous waste and

disposed of in accordance with federal, state, and local regulations.[5][6]

Step 1: Containerization Place the 1,1-Ethanediol waste in a clearly labeled, sealed, and

appropriate chemical waste container.[6] Ensure the container is compatible with acetaldehyde

and will not degrade.

Step 2: Labeling The waste container must be clearly labeled as "Hazardous Waste:

Acetaldehyde Solution" and include the concentration and any other components of the

mixture.

Step 3: Storage Store the waste container in a designated, well-ventilated, and cool area, away

from incompatible materials such as oxidizing agents, acids, and bases.[1][4] The storage area

should be secure and have secondary containment.

Step 4: Professional Disposal Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company. Do not attempt to dispose of

1,1-Ethanediol down the drain or with regular laboratory trash.[2][6][7]

IV. Quantitative Data Summary
The following table summarizes key quantitative data for the primary component,

acetaldehyde, which dictates the hazardous properties of 1,1-Ethanediol solutions.
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Property Value

Oral LD50 (Rat) 661 mg/kg[5]

Inhalation LC50 (Rat) 13,300 mg/L (4 h)[7]

Flash Point -38°C (-36.4°F)

Boiling Point 21°C (69.8°F)

Flammable Limits (in air) Lower: 4% Upper: 60%

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,1-
Ethanediol.
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Identify 1,1-Ethanediol
(Acetaldehyde Solution) for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Small Spill:
1. Dilute with water.

2. Absorb with inert material.
3. Collect in sealed container.

Yes (Small)

Large Spill:
1. Evacuate area.

2. Remove ignition sources.
3. Contain and reduce vapors.

Yes (Large)

Containerize Waste:
Use a labeled, sealed, and

compatible container.

No

Label Container:
'Hazardous Waste:

Acetaldehyde Solution'

Store Safely:
Cool, ventilated, designated area.

Away from incompatibles.

Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1,1-Ethanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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